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Compound of Interest

Compound Name: 4-Benzylamino-3-nitropyridine

Cat. No.: B010364

Application Notes and Protocols: 4-
Benzylamino-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available data on 4-Benzylamino-3-
nitropyridine, a research chemical with potential applications in synthetic and medicinal
chemistry. Due to the limited publicly available information specific to this compound, some
protocols and safety precautions are based on data for structurally related nitropyridines.
Researchers should exercise caution and perform their own risk assessments before use.

Chemical and Physical Properties

4-Benzylamino-3-nitropyridine is a pyridine derivative with the following properties:

Property Value

CAS Number 100306-70-5[1][2][3][4]
Molecular Formula C12H11N302[4]

Molecular Weight 229.23 g/mol [5]
Appearance Not specified (likely a solid)
Storage Temperature 2-8°C[3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b010364?utm_src=pdf-interest
https://www.benchchem.com/product/b010364?utm_src=pdf-body
https://www.benchchem.com/product/b010364?utm_src=pdf-body
https://www.benchchem.com/product/b010364?utm_src=pdf-body
https://www.chemsrc.com/en/cas/100306-70-5_952764.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3483714.htm
https://chemdad.com/index.php?c=article&id=24486
http://www.vsnchem.com/products/finechemicalintermediates/pyridines/43782.shtml
http://www.vsnchem.com/products/finechemicalintermediates/pyridines/43782.shtml
https://www.pharmaffiliates.com/en/100306-70-5-4-benzylamino-3-nitropyridine-pa2712180.html
https://chemdad.com/index.php?c=article&id=24486
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Handling and Storage Protocols

As a nitropyridine derivative, 4-Benzylamino-3-nitropyridine should be handled with care in a
well-ventilated laboratory setting. The following protocols are recommended based on the
safety data for related compounds.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

PPE Specification

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Nitrile rubber gloves.

Body Protection Laboratory coat.

Use in a well-ventilated area. If dust or aerosols
Respiratory Protection are generated, a NIOSH-approved respirator

with an appropriate cartridge is recommended.

Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area. Recommended
storage is at 2-8°C.[3]

Spill and Waste Disposal

In case of a spill, avoid generating dust. Absorb the spill with an inert material and place it in a
suitable container for chemical waste disposal. Dispose of waste in accordance with local,

state, and federal regulations.

First Aid Measures
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Exposure Route First Aid Protocol

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids. Seek medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! . . .
mouth with water and seek immediate medical

attention.

Experimental Protocols

While specific experimental protocols for 4-Benzylamino-3-nitropyridine are not readily
available in the surveyed literature, a plausible synthetic route can be inferred from patents
detailing the synthesis of analogous compounds, such as 2-amino-3-nitro-6-(4-fluoro-
benzylamino)pyridine.[6] The following is a proposed, hypothetical protocol for the synthesis of
4-Benzylamino-3-nitropyridine.

Proposed Synthesis of 4-Benzylamino-3-nitropyridine

This protocol is based on the general reactivity of substituted nitropyridines with amines.
Reaction:

4-Chloro-3-nitropyridine + Benzylamine — 4-Benzylamino-3-nitropyridine + HCI
Materials:

¢ 4-Chloro-3-nitropyridine
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e Benzylamine

e Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)
o Base (e.g., Triethylamine, Diisopropylethylamine)
 Stir plate and magnetic stir bar

e Round-bottom flask

e Condenser (if heating is required)

o Separatory funnel

» Rotary evaporator

« Silica gel for column chromatography

¢ Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)
Procedure:

e In a clean, dry round-bottom flask, dissolve 4-Chloro-3-nitropyridine (1 equivalent) in the
chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

e Add benzylamine (1.1 equivalents) to the solution.
e Add a suitable base (1.2 equivalents) to scavenge the HCI produced during the reaction.

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
Thin Layer Chromatography (TLC). If the reaction is slow, gentle heating may be applied.

e Once the reaction is complete, cool the mixture to room temperature.

o Wash the reaction mixture with water or a mild aqueous acid to remove the base and any
unreacted benzylamine.

o Extract the aqueous layer with the organic solvent used for the reaction.
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o Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter,
and concentrate under reduced pressure using a rotary evaporator.

» Purify the crude product by silica gel column chromatography using an appropriate solvent
system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure 4-Benzylamino-3-
nitropyridine.

o Characterize the final product by appropriate analytical methods (e.g., NMR, Mass
Spectrometry).

Note: This is a generalized and hypothetical protocol. The specific reaction conditions (solvent,
temperature, reaction time, and purification method) would need to be optimized.

Potential Biological Activity and Signhaling Pathways

There is no direct evidence in the searched literature detailing the biological activity or the role
of 4-Benzylamino-3-nitropyridine in specific signaling pathways. However, structurally related
compounds, such as 4-(phenylamino)quinazolines and 4-(phenylamino)pyrido[d]pyrimidines,
have been investigated as tyrosine kinase inhibitors, particularly targeting the Epidermal
Growth Factor Receptor (EGFR).[7][8][9]

Given the presence of the benzylamino-pyridine scaffold, it is plausible that 4-Benzylamino-3-
nitropyridine could be explored as a potential kinase inhibitor. Kinase inhibitors often act by
competing with ATP for binding to the active site of the enzyme, thereby blocking downstream
signaling pathways involved in cell proliferation, differentiation, and survival.

A generalized workflow for investigating the potential kinase inhibitory activity of a compound
like 4-Benzylamino-3-nitropyridine is presented below.
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General Workflow for Kinase Inhibitor Screening
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Caption: A generalized workflow for the evaluation of a novel compound as a potential kinase
inhibitor.

Conclusion

4-Benzylamino-3-nitropyridine is a research chemical with limited available data. The
handling and storage protocols should be approached with caution, adhering to best practices
for working with nitropyridine compounds. While its specific applications are not well-
documented, its structure suggests potential utility in synthetic chemistry and as a scaffold for
medicinal chemistry research, possibly in the area of kinase inhibition. Further research is
needed to fully characterize its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzylamino-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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